Cas no 75478-98-7 (1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- (9CI))

• Product Name: 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- (9CI)
• CAS No: 75478-98-7
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 568608
• PubChem ID: 156833
• Update Time: 2025-04-19

1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,8a-c]furan-3(5H)-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-,(5S,6aR,7S,8R,10aS)- (9CI)
• 5-hydroxy-7,8-dimethyl-7-[2-(5-oxo-2H-furan-3-yl)ethyl]-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one
• articulin
• 75478-98-7
• 86 kD Articulin
• 1H-Naphtho(1,8a-c)furan-3(5H)-one, 7-(2-(2,5-dihydro-5-oxo-3-furanyl)ethyl)-6,6a,7,8,9,10-hexahydro-5-hydroxy-7,8-dimethyl-, (5S-(5alpha,6aalpha,7alpha,8beta,10aR*))-
• DTXSID60996930
• Articulins
• 5-Hydroxy-7,8-dimethyl-7-[2-(5-oxo-2,5-dihydrofuran-3-yl)ethyl]-6,6a,7,8,9,10-hexahydro-1H-naphtho[1,8a-c]furan-3(5H)-one
• 80 kD Articulin
• 80 kDa articulin

• Inchi： 1S/C20H26O5/c1-12-3-6-20-11-25-18(23)15(20)8-14(21)9-16(20)19(12,2)5-4-13-7-17(22)24-10-13/h7-8,12,14,16,21H,3-6,9-11H2,1-2H3
• InChI Key： CIYUVACHWWSUHM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(CC3C(C)(CCC4=CC(=O)OC4)C(C)CCC32C1)O)=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 604.1°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones